Octadecamethyloctasiloxane

• CAS No.: 556-69-4
• Product Name: Octadecamethyloctasiloxane
• Molecular Formula: C18-H54-O7-Si8
• Molecular Weight: 607.3 g/mol
• IUPAC Name: [dimethyl(trimethylsilyloxy)silyl]oxy-[[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilane
• Standard InChI: InChI=1S/C21H23NO5.ClH/c1-11(23)25-16-6-4-13-10-15-14-5-7-17(26-12(2)24)20-21(14,8-9-22(15)3)18(13)19(16)27-20;/h4-7,14-15,17,20H,8-10H2,1-3H3;1H/t14-,15+,17-,20-,21-;/m0./s1
• Standard InChIKey: VWGDPBQTSZDFMX-UHFFFAOYSA-N
• SMILES: O([Si](O[Si](O[Si](O[Si](C)(C)C)(C)C)(C)C)(C)C)[Si](O[Si](O[Si](O[Si](C)(C)C)(C)C)(C)C)(C)C
• Canonical SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
• Boiling Point: 311.6 °C
• Density: 0.913 g/cu cm at 20 °C
• Melting Point: -63 °C
• Purity: 95%
• Solubility: In water, 6.07X10-7 mg/L at 25 °C (est); Very soluble in benzene, petroleum ether, ligroin
• Synonyms: OCTADECAMETHYLOCTASILOXANE; Octasiloxane, octadecamethyl-; 556-69-4; Octasiloxane, 1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,15-octadecamethyl-; octadecamethyl-octasiloxane
• Vapor Pressure: 0.00 mmHg; 6.98X10-5 mm Hg at 25 °C (extrapolated)
• PubChem Compound: 11171
• Last Modified: Nov 11 2021